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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

In the realm of reactive dyes, both Reactive Orange 86 (RO86) and Reactive Orange 16

(RO16) find application in the textile industry for dyeing cellulosic fibers. However, a

comprehensive, data-driven comparison of their performance, particularly concerning their

environmental fate and treatability, reveals a significant disparity in available research. While

Reactive Orange 16 has been extensively studied as a model compound in environmental

remediation research, quantitative performance data for Reactive Orange 86 is sparse in

publicly accessible literature. This guide provides a detailed analysis of the available

performance data for both dyes, highlighting the well-documented characteristics of RO16 and

the existing knowledge gaps for RO86.

Physicochemical Properties
A fundamental comparison begins with the basic physicochemical properties of the two dyes.
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Property Reactive Orange 86 Reactive Orange 16

CAS Number 83929-91-3[1] 12225-83-1, 20262-58-2[2]

Molecular Formula C₂₀H₁₆Cl₂N₁₀O₇S₂Na₂ C₂₀H₁₇N₃Na₂O₁₁S₃

Molecular Weight
Not specified in available

results
617.54 g/mol

Class Azo Azo

Solubility
Water soluble; 150 g/L at 20°C,

180 g/L at 80°C[1]
Soluble in water

Application Dyeing of cellulosic fibers[1]
Dyeing of cotton, viscose, silk,

and nylon

Performance in Environmental Remediation
The performance of these dyes in environmental applications, such as their removal from

wastewater, is a critical aspect for researchers and environmental scientists. Extensive data is

available for Reactive Orange 16, covering various degradation and adsorption techniques. In

contrast, specific experimental data for Reactive Orange 86 is largely unavailable.

Degradation Studies
Reactive Orange 16 has been the subject of numerous degradation studies, employing a range

of advanced oxidation processes (AOPs) and other methods.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://iwaponline.com/wpt/article/16/4/1141/82977/Reactive-orange-12-dye-adsorption-onto
https://ouci.dntb.gov.ua/en/works/7X3ZxmY9/
https://iwaponline.com/wpt/article/16/4/1141/82977/Reactive-orange-12-dye-adsorption-onto
https://iwaponline.com/wpt/article/16/4/1141/82977/Reactive-orange-12-dye-adsorption-onto
https://www.benchchem.com/product/b1607117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Method Catalyst/Conditions Key Findings

Gamma Irradiation
Gamma-ray dose rate of 2.930

kGy/h

88% degradation of 0.1 mM

RO-16 at 2.0 kGy dose; 97.4%

degradation with the addition

of 4 mM peroxide. The

degradation process was more

efficient in acidic pH and at

lower initial dye

concentrations.

Photocatalytic Degradation

Ag–AgCl/BiOCl

nanocomposites under visible

light

92% degradation was

achieved in 90 minutes.[3]

Photocatalytic Degradation
CuO/ZnO nanocomposite

under UV and sunlight

Complete elimination of 100

mg/l RO16 solution was

achieved in 120 minutes under

UV light and 100 minutes

under sunlight.[4]

Biodegradation
Anaerobic reactor with

digested sludge

Approximately 85.91%

decolorization after seven days

of incubation.[5]

Reactive Orange 86 lacks specific studies on its degradation kinetics and pathways in the

available literature. While a study on the photo-Fenton degradation of Reactive Yellow 86

exists, showing an activation energy of 1.50 kJ/mol, it is important to note that this is a different,

though structurally related, compound.[6]

Adsorption Studies
The removal of Reactive Orange 16 from aqueous solutions through adsorption onto various

materials is well-documented, with detailed isotherm and kinetic data available.
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Adsorbent
Adsorption
Capacity (q_max)

Isotherm Model Kinetic Model

Cu(I)-Polyaniline

Composite
392.156 mg/g Langmuir Pseudo-second-order

Cross-linked

Chitosan/Oil Palm Ash

Composite Beads

303.1, 434.8, and

588.2 mg/g at 30, 40,

and 50°C, respectively

Freundlich Pseudo-first-order

Nitrogen-Doped

Nanoporous Biochar
173.9 mg/g Redlich–Peterson Elovich

For Reactive Orange 86, there is a lack of published studies detailing its adsorption

characteristics on different adsorbents.

Toxicity Profile
Both dyes are listed as respiratory and skin sensitizers.[2]

Reactive Orange 86: A Safety Data Sheet (SDS) for a product containing Reactive Yellow 86

(a related dye) indicates a rat oral LD50 of >5000 mg/kg, suggesting low acute oral toxicity.[5] It

is also reported to be non-mutagenic.[5] One supplier describes Reactive Orange 86 as eco-

friendly, azo-free, and non-poisonous.[7]

Reactive Orange 16: Studies have shown that RO16 can be cytotoxic to human keratinocyte

(HaCaT) and hepatic (HepaRG) cell lines at high concentrations (1000 µg/mL).[8] However, it

was not found to be genotoxic in the same study.[8] The dye is also known to cause skin and

eye irritation.

Experimental Protocols
Detailed experimental protocols are available for the various studies conducted on Reactive

Orange 16. Below are representative examples for photocatalytic degradation and adsorption

studies.
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Protocol for Photocatalytic Degradation of Reactive
Orange 16
This protocol is a generalized representation based on common practices in the cited literature.

[3][4]
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Preparation

Experiment

Analysis

Prepare RO16 solution of known concentration

Add photocatalyst to RO16 solution

Synthesize and characterize photocatalyst (e.g., CuO/ZnO)

Adjust pH to optimal value

Irradiate with light source (UV or visible)

Collect samples at regular time intervals

Centrifuge/filter to remove catalyst

Measure absorbance using UV-Vis spectrophotometer

Calculate degradation efficiency

Analyze degradation byproducts (e.g., using GC-MS)

Click to download full resolution via product page

Caption: Experimental workflow for the photocatalytic degradation of Reactive Orange 16.
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Protocol for Adsorption of Reactive Orange 16
This protocol is a generalized representation based on common practices in the cited literature.

Preparation Batch Adsorption Experiment

Analysis

Prepare adsorbent material

Add known mass of adsorbent to RO16 solution

Prepare RO16 solutions of varying concentrations

Agitate at constant temperature for a set time

Separate adsorbent from solution

Vary parameters (pH, temp, initial conc.)

Measure final RO16 concentration (UV-Vis)

Calculate adsorption capacity (q_e)

Fit data to isotherm and kinetic models

Click to download full resolution via product page

Caption: Workflow for a batch adsorption study of Reactive Orange 16.
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Signaling Pathways and Degradation Mechanisms
The degradation of azo dyes like Reactive Orange 16 typically involves the cleavage of the azo

bond (-N=N-), which is the primary chromophore. In advanced oxidation processes, this is often

initiated by hydroxyl radicals (•OH).

Advanced Oxidation Process Degradation Pathway

e.g., Photocatalysis, Fenton Generation of
Hydroxyl Radicals (•OH)

Reactive Orange 16
(Azo Dye)

Attack by •OH
Aromatic Intermediates

Azo bond cleavage Mineralization Products
(CO₂, H₂O, inorganic ions)

Ring opening

Click to download full resolution via product page

Caption: Simplified pathway for the degradation of an azo dye like RO16 via AOPs.

Conclusion
The comparative analysis of Reactive Orange 86 and Reactive Orange 16 highlights a

significant knowledge gap in the scientific literature. While Reactive Orange 16 is a well-

characterized dye in terms of its environmental performance, including detailed degradation

and adsorption data, there is a notable lack of equivalent experimental information for Reactive
Orange 86.

For researchers, scientists, and drug development professionals, Reactive Orange 16 serves

as a robust model compound for studying the environmental fate and treatment of reactive azo

dyes. The extensive data available for RO16 allows for the development and testing of new

remediation technologies.

Conversely, the limited data on Reactive Orange 86 presents a challenge for a direct

performance comparison. While some basic properties and toxicity information are available,

the absence of experimental data on its degradation kinetics and adsorption characteristics

makes it difficult to assess its environmental impact and treatability relative to RO16. Future

research should focus on generating this critical data for Reactive Orange 86 and other

commercially relevant reactive dyes to enable more comprehensive environmental risk

assessments and the development of effective treatment strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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